N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-(4-methylbenzenesulfonyl)butanamide

• IUPAC Name: N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-(4-methylphenyl)sulfonylbutanamide
• InChI: InChI=1S/C18H21N5O4S/c1-12-6-8-14(9-7-12)28(25,26)10-4-5-16(24)19-18-21-20-17(27-18)15-11-13(2)23(3)22-15/h6-9,11H,4-5,10H2,1-3H3,(H,19,21,24)
• InChI Key: GWGSWORAHROYMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NN=C(O2)C3=NN(C(=C3)C)C
• Molecular Formula: C18H21N5O4S
• Molecular Weight: 403.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrazole ring, an oxadiazole ring, and a benzenesulfonyl group. The pyrazole and oxadiazole rings are heterocyclic compounds, which contain atoms of at least two different elements. These types of compounds often exhibit unique chemical properties and are commonly found in many pharmaceuticals and functional materials.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole and oxadiazole rings would contribute to the rigidity of the molecule, while the benzenesulfonyl group could potentially participate in various chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing pyrazole and oxadiazole rings are known to participate in a variety of chemical reactions. For example, pyrazoles can act as ligands in coordination chemistry, and oxadiazoles can undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings would likely make the compound relatively rigid and potentially planar. The compound might also exhibit interesting optical or electronic properties due to the conjugated system of pi electrons.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and pyrazole derivatives, have been known to exhibit diverse pharmacological effects .

Mode of Action

Based on the structural similarity to other pyrazole derivatives, it can be inferred that the compound may interact with its targets in a way that leads to potent antileishmanial and antimalarial activities .

Biochemical Pathways

Similar compounds have been shown to affect various pathways leading to diverse biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Result of Action

Similar compounds have been shown to suppress cell growth and increase both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production .

Future Directions

The future research directions would depend on the properties and potential applications of this compound. Given its complex structure, it could be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.